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Abstract
This technical guide provides a comprehensive overview of the known and predicted physical,

chemical, and biological properties of the novel compound 2-Methoxy-6-(3-
nitrophenyl)pyridine (CAS No. 1313359-04-4). While experimental data for this specific

molecule is limited, this document compiles available information and provides expert analysis

based on structurally similar compounds. This guide includes a plausible synthetic route via

Suzuki-Miyaura cross-coupling with a detailed experimental protocol, predicted spectral data

for characterization, and a discussion of its potential as a kinase inhibitor for applications in

drug discovery, particularly in oncology. The information is presented to be a valuable resource

for researchers initiating studies on this and related molecules.

Introduction
2-Methoxy-6-(3-nitrophenyl)pyridine is a heterocyclic aromatic compound featuring a

pyridine core substituted with a methoxy and a 3-nitrophenyl group. The pyridine scaffold is a

well-established privileged structure in medicinal chemistry, forming the basis for numerous
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therapeutic agents. The presence of the electron-withdrawing nitro group and the methoxy

group suggests that this compound may exhibit interesting electronic properties and biological

activities. Notably, derivatives of nitropyridine have garnered significant interest for their

potential as kinase inhibitors, a critical class of drugs in targeted cancer therapy. This guide

aims to provide a foundational understanding of this molecule to facilitate further research and

development.

Physical and Chemical Properties
While comprehensive experimental data for 2-Methoxy-6-(3-nitrophenyl)pyridine is not

readily available in the public domain, some fundamental properties have been reported. The

table below summarizes the known information for the target compound and provides predicted

data based on the analysis of structurally related molecules such as 2-chloro-6-methoxy-3-

nitropyridine and 3-methoxy-2-nitropyridine[1].

Property Value Source/Basis

IUPAC Name
2-Methoxy-6-(3-

nitrophenyl)pyridine
-

CAS Number 1313359-04-4 [2][3]

Molecular Formula C₁₂H₁₀N₂O₃

Molecular Weight 230.22 g/mol [3]

Appearance Predicted: Solid
Analogy to similar

nitroaromatic compounds

Melting Point Not available -

Boiling Point Not available -

Solubility

Predicted: Soluble in polar

organic solvents (e.g., DMSO,

DMF, Methanol)

General solubility of similar

organic compounds
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The synthesis of 2-Methoxy-6-(3-nitrophenyl)pyridine can be plausibly achieved through a

Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a robust and

widely used method for the formation of C-C bonds between aryl halides and arylboronic acids.

Proposed Synthetic Workflow
The proposed synthesis involves the coupling of a suitable 2-halo-6-methoxypyridine with 3-

nitrophenylboronic acid.
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Proposed Synthesis of 2-Methoxy-6-(3-nitrophenyl)pyridine

2-Chloro-6-methoxypyridine

Suzuki-Miyaura Coupling
(Pd Catalyst, Base, Solvent)

3-Nitrophenylboronic acid

2-Methoxy-6-(3-nitrophenyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b578606?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/561703
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32564143.htm
http://sinfoobiotech.com/product/835299
http://sinfoobiotech.com/product/835299
https://www.benchchem.com/product/b578606#physical-and-chemical-properties-of-2-methoxy-6-3-nitrophenyl-pyridine
https://www.benchchem.com/product/b578606#physical-and-chemical-properties-of-2-methoxy-6-3-nitrophenyl-pyridine
https://www.benchchem.com/product/b578606#physical-and-chemical-properties-of-2-methoxy-6-3-nitrophenyl-pyridine
https://www.benchchem.com/product/b578606#physical-and-chemical-properties-of-2-methoxy-6-3-nitrophenyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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